Quinolin-4(6H)-one

• CAS No.: 752201-35-7
• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 6H-quinolin-4-one
• InChI: InChI=1S/C9H7NO/c11-9-5-6-10-8-4-2-1-3-7(8)9/h2-6H,1H2
• InChI Key: DDWLRVAFCALLCI-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=NC=CC(=O)C2=C1

Description

Quinolin-4(6H)-one, also known as 4-quinolone, is a heterocyclic organic compound with the molecular formula C9H7NO. It is a derivative of quinoline, featuring a carbonyl group at the 4-position. This compound is known for its broad spectrum of biological activities and is a crucial scaffold in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

Quinolin-4(6H)-one can be synthesized through various methods. One common approach involves the cyclization of 2-aminobenzophenone with formic acid. Another method includes the reaction of aniline derivatives with β-ketoesters under acidic conditions .

Industrial Production Methods

Industrial production of this compound often employs multicomponent reactions (MCRs) due to their efficiency and versatility. These reactions allow the construction of complex molecular architectures in a single step, utilizing multiple starting materials in a convergent manner .

Chemical Reactions Analysis

Types of Reactions

Quinolin-4(6H)-one undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form quinolin-4-one derivatives.

Reduction: Reduction reactions can convert it into hydroquinoline derivatives.

Substitution: It undergoes halogenation, nitration, and sulfonation reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenation can be achieved using halogen salts and hypervalent iodine reagents.

Major Products

The major products formed from these reactions include halogenated quinolones, hydroquinolines, and various substituted quinolones .

Scientific Research Applications

Quinolin-4(6H)-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in the study of enzyme inhibitors and receptor antagonists.

Medicine: This compound derivatives exhibit antibacterial, antifungal, and anticancer activities.

Industry: It is used in the production of dyes, agrochemicals, and pharmaceuticals.

Mechanism of Action

The mechanism of action of quinolin-4(6H)-one involves its interaction with various molecular targets. For instance, it can inhibit bacterial DNA gyrase and topoisomerase IV, leading to the disruption of bacterial DNA replication and transcription . In cancer research, it has been shown to induce apoptosis in cancer cells by targeting specific kinases and signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A parent compound with a nitrogen atom in the ring.

4-Hydroxyquinoline: Similar structure but with a hydroxyl group at the 4-position.

2-Quinolone: Differing by the position of the carbonyl group.

Uniqueness

Quinolin-4(6H)-one is unique due to its specific biological activities and its ability to serve as a versatile scaffold for drug development. Its derivatives have shown significant potential in treating various diseases, making it a valuable compound in medicinal chemistry .